Cas no 196803-74-4 (2-Chloro-N,N,4-trimethylbenzenamine)

• Product Name: 2-Chloro-N,N,4-trimethylbenzenamine
• CAS No: 196803-74-4
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 4524711
• PubChem ID: 4099980
• Update Time: 2025-10-29

2-Chloro-N,N,4-trimethylbenzenamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N,N,4-trimethylbenzenamine
• AKOS024323621
• SCHEMBL12483803
• 2-CHLORO-N,N-DIMETHYL-P-TOLUIDINE
• Benzenamine, 2-chloro-N,N,4-trimethyl-
• DTXSID401292890
• 196803-74-4

• Inchi： 1S/C9H12ClN/c1-7-4-5-9(11(2)3)8(10)6-7/h4-6H,1-3H3
• InChI Key： GPYYUDWDKLIISZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1N(C)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-Chloro-N,N,4-trimethylbenzenamine

2-Chloro-N,N,4-trimethylbenzenamine: A Comprehensive Overview

2-Chloro-N,N,4-trimethylbenzenamine (CAS No 196803-74-4) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure and properties, has been the focus of extensive research in recent years. Its molecular formula is C9H13ClN, and it belongs to the class of aromatic amines with chlorinated substituents. The compound's structure features a benzene ring with a chlorine atom at the 2-position and two methyl groups attached to the nitrogen atom at the para position, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-Chloro-N,N,4-trimethylbenzenamine involves several steps, including nucleophilic aromatic substitution and alkylation reactions. Researchers have explored various methods to optimize its synthesis, focusing on improving yield and reducing reaction time. Recent studies have highlighted the use of microwave-assisted synthesis techniques, which have proven to be highly efficient in producing this compound with high purity. These advancements have made 2-Chloro-N,N,4-trimethylbenzenamine more accessible for industrial applications.

One of the most notable applications of 2-Chloro-N,N,4-trimethylbenzenamine is in the field of pharmaceuticals. It serves as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and antiviral drugs. For instance, recent research has demonstrated its potential as a precursor for developing novel antiviral agents targeting RNA viruses. The compound's ability to interact with viral proteins makes it a promising candidate for drug development.

In addition to pharmaceutical applications, 2-Chloro-N,N,4-trimethylbenzenamine has found utility in materials science. It is used as a building block for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials have potential applications in energy storage devices like batteries and supercapacitors. Recent studies have shown that incorporating this compound into MOFs enhances their stability and conductivity, making them suitable for high-performance energy storage systems.

The environmental impact of 2-Chloro-N,N,4-trimethylbenzenamine has also been a subject of recent research. Scientists are investigating its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are required to fully understand its ecological implications.

From a commercial perspective, 2-Chloro-N,N,4-trimethylbenzenamine is widely available from chemical suppliers worldwide. Its demand continues to grow due to its diverse applications across industries. The global market for this compound is expected to expand significantly in the coming years, driven by increasing R&D activities in pharmaceuticals and materials science.

In conclusion, 2-Chloro-N,N,4-trimethylbenzenamine (CAS No 196803-74-4) is a multifaceted compound with immense potential in various scientific domains. Its unique chemical properties and versatile applications make it an essential component in modern chemistry. As research progresses, new insights into its synthesis, properties, and uses are continually emerging, ensuring its continued relevance in both academic and industrial settings.